1,1,3,3-Tetraethoxypropane-1,3-d2
Description
1,1,3,3-Tetraethoxypropane-1,3-d2, also known as 1,1,3,3-TEP-1,3-d2, is an organosilicon compound that is widely used in scientific research applications. It is a colorless, volatile liquid that is soluble in many organic solvents and is an excellent starting material for the synthesis of various compounds. It has been used in the synthesis of a variety of pharmaceuticals, polymers, and other materials. In addition, 1,1,3,3-TEP-1,3-d2 has been used in the development of new synthetic methods and techniques in the laboratory.
Scientific Research Applications
Molecular Structure and Stability
“1,1,3,3-Tetraethoxypropane-1,3-d2” is a chemical compound with the formula C11H24O4 . The isotopic labeling of deuterium in this compound enhances its molecular stability . This stability is particularly beneficial in spectroscopic studies, where the distinct characteristics of deuterium can provide clearer insights .
Precursor of Malondialdehyde
This compound serves as a precursor of malondialdehyde . Malondialdehyde is a marker for oxidative stress and a product of lipid peroxidation. Therefore, “1,1,3,3-Tetraethoxypropane-1,3-d2” is often used in research related to oxidative stress and lipid peroxidation.
Preparation of Malondialdehyde Standards
“1,1,3,3-Tetraethoxypropane-1,3-d2” is used in preparing malondialdehyde standards during malondialdehyde assay on lung homogenates . This is crucial in biomedical research, especially in studies related to lung diseases and conditions.
Study of Vascular Smooth Muscle Cells
This compound has been used to study the effect of Salvianolic acid A on the migration and proliferation of vascular smooth muscle cells . This is particularly relevant in cardiovascular research, as the behavior of vascular smooth muscle cells plays a key role in the development of various cardiovascular diseases.
Gas Chromatography
“1,1,3,3-Tetraethoxypropane-1,3-d2” is used in gas chromatography . Its distinct characteristics make it a useful compound in the separation and analysis of complex mixtures.
Spectroscopic Studies
As mentioned earlier, the isotopic labeling of deuterium in “1,1,3,3-Tetraethoxypropane-1,3-d2” provides clearer insights in spectroscopic studies . This makes it a valuable tool in the field of spectroscopy, which is widely used in various areas of scientific research.
properties
IUPAC Name |
1,1,1,2,2-pentadeuterio-2-[tris(1,1,2,2,2-pentadeuterioethoxy)methoxy]ethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20O4/c1-5-10-9(11-6-2,12-7-3)13-8-4/h5-8H2,1-4H3/i1D3,2D3,3D3,4D3,5D2,6D2,7D2,8D2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWLNAJYDRSIKJS-DEHFLJNXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(OCC)(OCC)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C([2H])([2H])OC(OC([2H])([2H])C([2H])([2H])[2H])(OC([2H])([2H])C([2H])([2H])[2H])OC([2H])([2H])C([2H])([2H])[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.38 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,1,2,2-Pentadeuterio-2-[tris(1,1,2,2,2-pentadeuterioethoxy)methoxy]ethane | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S)-2-[[(2S,3S)-2-[[(2S)-4-Carboxy-2-[[(2S)-4-carboxy-2-[[(2S)-2-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]amino]-3-(4-phosphonooxyphenyl)propanoyl]amino]butanoyl]amino]butanoyl]amino]-3-methylpentanoyl]amino]pentanedioic acid](/img/structure/B1139753.png)
![(4aR,6S,7R,8R,8aR)-6-ethylsulfanyl-2-(4-methoxyphenyl)-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol](/img/structure/B1139763.png)
![[(4aS,6R,7S,7aS)-6-[bis(2-cyanoethoxy)phosphoryloxymethyl]-2,2-dimethyl-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3]dioxin-7-yl] acetate](/img/structure/B1139768.png)
